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Compound of Interest

Compound Name: 6-Methyl-2,4-dihydroxyquinoline

Cat. No.: B154331 Get Quote

For laboratory professionals engaged in research and development, the responsible

management and disposal of chemical compounds are paramount for ensuring both personal

safety and environmental protection. This guide outlines the essential, step-by-step procedures

for the proper disposal of 6-Methyl-2,4-dihydroxyquinoline (CAS No. 1677-44-7), a

compound requiring careful handling due to its potential hazards.

Hazard Assessment and Safety Precautions
While a comprehensive Safety Data Sheet (SDS) for 6-Methyl-2,4-dihydroxyquinoline is not

readily available, data from analogous quinoline compounds indicate a clear hazard profile.[1] It

is prudent to handle this compound as a hazardous chemical waste.

Key Potential Hazards:

Irritation: Similar quinoline compounds are known to cause skin and serious eye irritation.[2]

[3][4][5]

Toxicity: May be harmful if swallowed.[2][6]

Environmental Hazards: Some related compounds are toxic to aquatic life.[1]

Due to these risks, 6-Methyl-2,4-dihydroxyquinoline waste must never be disposed of down

the drain or in regular municipal trash.[1] All waste must be collected, properly labeled, and

disposed of through an approved hazardous waste management program.[1]
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Hazard Data Summary

The following table summarizes the pertinent hazard information based on related quinoline

compounds to guide safe handling and disposal procedures.

Hazard Category
GHS Classification
(Analogous Compounds)

Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[2]

[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3][5][6]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[3]

Personal Protective Equipment (PPE)
Before handling 6-Methyl-2,4-dihydroxyquinoline waste, all personnel must be equipped with

the appropriate PPE to minimize exposure risks.

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

Spill Management Protocol
In the event of a spill, follow these steps to ensure safe cleanup:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/91-62-3-A0025864-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/6-hydroxy-2-methylquinoline.pdf
https://www.echemi.com/sds/6-hydroxyquinoline-pid_Seven43865.html
https://www.chemos.de/import/data/msds/GB_en/91-62-3-A0025864-GB-en.pdf
https://www.chemicalbook.com/msds/6-hydroxy-2-methylquinoline.pdf
https://www.chemicalbook.com/msds/6-hydroxy-2-methylquinoline.pdf
https://www.benchchem.com/product/b154331?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-

ventilated, preferably within a chemical fume hood.[7]

Containment: For solid spills, carefully sweep up the material and place it into a designated,

sealed hazardous waste container.[4][8] For liquid spills, use an inert absorbent material to

soak up the spill before placing it in the waste container.[2]

Decontamination: Clean the spill area thoroughly with soap and water.[2] Collect all cleaning

materials as hazardous waste.[1]

Dispose of PPE: Place all contaminated PPE into a sealable, clearly labeled hazardous

waste container.[1]

Waste Disposal Procedures
Adherence to a strict waste disposal protocol is crucial for safety and regulatory compliance.

Step 1: Waste Segregation

Keep 6-Methyl-2,4-dihydroxyquinoline waste separate from other waste streams to

prevent dangerous reactions.[1] This includes both the unused compound and any

contaminated labware.

Step 2: Containerization

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The container must be marked with the words "Hazardous Waste" and the full

chemical name: "6-Methyl-2,4-dihydroxyquinoline".[1] Also, list any other components and

their approximate concentrations.

Step 3: Collection of Contaminated Materials

Solid Waste: This includes the unused chemical, contaminated gloves, pipette tips, weighing

paper, and absorbent pads. Place these directly into the designated solid hazardous waste

container.[1][7]
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Liquid Waste: If the compound is in solution, collect it in a designated liquid hazardous waste

container. Do not mix with other solvent waste unless compatibility has been confirmed.

Contaminated Labware: Reusable glassware should be rinsed with a suitable solvent, and

the rinsate collected as hazardous liquid waste before washing. Disposable labware should

be placed in the solid hazardous waste container.[7]

Step 4: Storage and Disposal

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Experimental Workflow for Safe Disposal
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Caption: Workflow for the safe handling and disposal of 6-Methyl-2,4-dihydroxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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